(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
Brand Name:
Vulcanchem
CAS No.:
888723-94-2
VCID:
VC20837513
InChI:
InChI=1S/C21H26O8/c1-19-10-16-15(27-20(2,25-5)21(3,26-6)28-16)9-13(19)12-7-11(24-4)8-14(22)17(12)18(23)29-19/h7-9,15-16,22H,10H2,1-6H3/t15-,16-,19-,20+,21+/m1/s1
SMILES:
CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC
Molecular Formula:
C21H26O8
Molecular Weight:
406.4 g/mol
(6Ar,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one
CAS No.: 888723-94-2
Cat. No.: VC20837513
Molecular Formula: C21H26O8
Molecular Weight: 406.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 888723-94-2 |
|---|---|
| Molecular Formula | C21H26O8 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | (6aR,7aR,9S,10S,11aR)-4-hydroxy-2,9,10-trimethoxy-6a,9,10-trimethyl-7a,11a-dihydro-7H-isochromeno[4,3-g][1,4]benzodioxin-5-one |
| Standard InChI | InChI=1S/C21H26O8/c1-19-10-16-15(27-20(2,25-5)21(3,26-6)28-16)9-13(19)12-7-11(24-4)8-14(22)17(12)18(23)29-19/h7-9,15-16,22H,10H2,1-6H3/t15-,16-,19-,20+,21+/m1/s1 |
| Standard InChI Key | BCPQOWIVCMSDCM-GQFKRECVSA-N |
| Isomeric SMILES | C[C@@]12C[C@@H]3[C@@H](C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)O[C@]([C@@](O3)(C)OC)(C)OC |
| SMILES | CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC |
| Canonical SMILES | CC12CC3C(C=C1C4=C(C(=CC(=C4)OC)O)C(=O)O2)OC(C(O3)(C)OC)(C)OC |
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